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Introduction

Tin tetrachloride (SnClas), a colorless, fuming liquid, holds a significant place in the history of
chemistry. Its discovery marked a pivotal moment in the transition from alchemy to modern
chemistry, and its unique properties have secured its relevance in a multitude of scientific and
industrial applications for centuries. This in-depth technical guide explores the discovery,
history, and fundamental properties of tin tetrachloride, providing researchers, scientists, and
drug development professionals with a comprehensive understanding of this important
inorganic compound.

Discovery and Historical Significance

Tin tetrachloride was first identified by the German physician and alchemist Andreas Libavius
(c. 1550-1616).[1][2][3] In his seminal 1597 publication, Alchemia, considered one of the first
systematic chemistry textbooks, Libavius described a substance he named "spiritus fumans
libavii" (the fuming liquor of Libavius), which we now know as tin tetrachloride.[4][5][6] His work
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was notable for its clarity and systematic approach, a departure from the secrecy and
mysticism that often shrouded alchemical practices.[4][7]

The historical journey of tin tetrachloride is not confined to the annals of early chemistry. By the
17th century, it had found commercial application as a mordant in the dyeing industry.[8] Its
ability to form dense, irritating smoke upon contact with air led to its unfortunate use as a
chemical weapon during World War 1.[1][2]

Physicochemical Properties

Tin tetrachloride is a versatile reagent, a characteristic owing to its distinct physical and
chemical properties. The anhydrous form and its common pentahydrate exhibit different
properties, which are crucial for their respective applications.

ble 1: Physical ies of Ti hlorid

Property Anhydrous (SnCla4) Pentahydrate (SnCls-5H20)
Molar Mass 260.50 g/mol [1][3] 350.60 g/mol [1][3]
Appearance Colorless fuming liquid[1][9] YeI.Iowish-white crystalline
[10] solid[9]
Odor Acrid, pungent[1][10] Faint odor of HCI[9]
Density 2.226 g/cm3 at 25 °C[1][9] 2.04 g/cm3[1][9]
Melting Point -34.07 °C[1]]9] 56 °C[1][9]
Boiling Point 114.15 °C[1][9] Decomposes at 56°C[9]

ble 2: Solubilitv of Anhvd : hlorid

Solvent Solubility

Water Hydrolyzes, very hygroscopic[1]

Soluble in alcohol, benzene, toluene,
Organic Solvents chloroform, acetone, kerosene, CCls, methanol,
gasoline, CS2[1][9][10][11]
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Experimental Protocols

The synthesis of tin tetrachloride has been documented for over a century. Below are detailed
methodologies for both a historical and a modern preparation of anhydrous tin tetrachloride.

Historical Synthesis Protocol (Adapted from H. T. Vulte,
1895)[12]

Objective: To prepare anhydrous tin tetrachloride by the direct reaction of metallic tin with
chlorine gas.

Materials:

e 150 g pure granulated tin

e Dry chlorine gas

e Tubulated retort

e Gas stove or other heat source
e Long condenser

o Two Woulff bottles (receivers)
 Ice-water bath

« Distillation flask

Tinfoil

Procedure:
e Place 150 g of pure granulated tin into a mounted, tubulated retort.

o Heat the retort using a gas stove until the tin is fused.
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« Introduce a strong stream of dry chlorine gas into the retort through a glass tube positioned
near the surface of the molten tin.

» Connect the retort to a long condenser, followed by two Woulff bottles serving as receivers.

¢ Place the Woulff bottles in an ice-water bath to facilitate the condensation of the volatile tin
tetrachloride.

e The crude tin tetrachloride will collect in the receivers.

 For purification, transfer the collected liquid to a distillation flask containing a small amount of
tinfoil (to react with any excess free chlorine).

o Perform a fractional distillation to obtain purified, anhydrous tin tetrachloride.

Modern Synthesis and Purification Protocol[13]

Objective: To synthesize and purify tin tetrachloride from its elements with high purity.

Materials:

High-purity tin metal

e Chlorine gas

e Quartz reactor (still) with a dephlegmator

e Quartz tubing and hose

» Receiver vessel

o Quartz perforated-plate rectification column
» Resistance furnace

» Needle valve

e Condenser
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e Quartz funnel

e Thermometer

Procedure: Synthesis:

e The synthesis is conducted in a specially designed quartz installation.

e The reaction between tin and chlorine is highly exothermic (AH = -528.9 kJ/mol).[12]

« Initial heating of the still is required to initiate the reaction.

e Once the reaction begins, the heat generated is substantial, and the dephlegmator must be
cooled to control the temperature and condense the tin tetrachloride vapors.

e The resulting tin tetrachloride is transferred through a quartz hose to a receiver.

Purification (Rectification):

The crude tin tetrachloride is purified using a quartz perforated-plate rectification column.

The still temperature is maintained at 120°C, and the column temperature is held at 113°C.

The sampling rate is controlled at approximately 1 mL/min using a needle valve.

Fractions are collected and can be analyzed for purity using techniques such as inductively
coupled plasma—atomic emission spectroscopy.

Key Chemical Reactions and Applications

Tin tetrachloride is a strong Lewis acid, a property that underpins many of its applications.[1] It
readily forms adducts with Lewis bases and is a key precursor in organotin chemistry.

Formation of Hexachlorostannate: SnCls + 2 HCI - H2SnCle
Precursor to Organotin Compounds: SnCls + 4 RMgCIl - SnRa + 4 MgClz[1]

Its utility extends to various industrial processes:
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o Catalysis: It serves as a Lewis acid catalyst in Friedel-Crafts reactions for alkylation and
cyclization.[1][2]

o Polymer Industry: It is a precursor to organotin compounds used as catalysts and polymer
stabilizers.[2][8]

» Surface Coatings: It is used in sol-gel processes to create tin(IV) oxide (SnOz2) coatings, for
example, to toughen glass.[2][8]

e Dyeing: Historically and in some modern applications, it is used as a mordant for textiles.[8]
[13]

Visualizing the History and Synthesis

To better understand the timeline of the discovery and the workflow of its synthesis, the
following diagrams are provided.

Historical Timeline of Tin Tetrachloride
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Caption: A timeline of key events in the history of tin tetrachloride.
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Experimental Workflow for Tin Tetrachloride Synthesis
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Caption: A simplified workflow for the synthesis and purification of tin tetrachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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